Cas no 2248325-58-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(benzenesulfonyl)methyl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(benzenesulfonyl)methyl]benzoate
• CAS No: 2248325-58-6
• MF: C₂₂H₁₅NO₆S
• MW: 421.422604799271
• CID: 6462016
• PubChem ID: 165728006
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(benzenesulfonyl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6524359
• 2248325-58-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(benzenesulfonyl)methyl]benzoate

• Inchi： 1S/C22H15NO6S/c24-20-18-12-6-7-13-19(18)21(25)23(20)29-22(26)17-11-5-4-8-15(17)14-30(27,28)16-9-2-1-3-10-16/h1-13H,14H2
• InChI Key： JYWZMUHUQYTWEW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1=CC=CC=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 421.06200837g/mol
• Monoisotopic Mass: 421.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(benzenesulfonyl)methyl]benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(benzenesulfonyl)methyl]benzoate (CAS No. 2248325-58-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(benzenesulfonyl)methyl]benzoate (CAS No. 2248325-58-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of isoindole and benzenesulfonate, making it a valuable candidate for various applications in drug discovery and development.

The structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(benzenesulfonyl)methyl]benzoate is characterized by the presence of a dioxoisoindole moiety and a benzenesulfonyl group. The dioxoisoindole core is known for its potential biological activities, including anti-inflammatory and anti-cancer properties. The benzenesulfonyl group, on the other hand, adds to the compound's stability and solubility, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(benzenesulfonyl)methyl]benzoate in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that the compound could be a promising therapeutic agent for inflammatory disorders like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(benzenesulfonyl)methyl]benzoate has also shown potential as an anti-cancer agent. Research conducted at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(benzenesulfonyl)methyl]benzoate have also been extensively studied. In vitro and in vivo experiments have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties make it suitable for further development as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(benzenesulfonyl)methyl]benzoate. Preliminary results from Phase I trials have indicated that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that the compound has a high potential for clinical success.

Beyond its therapeutic applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(benzenesulfonyl)methyl]benzoate has also been explored for its use in chemical synthesis and materials science. Its unique structural features make it a valuable building block for the synthesis of more complex molecules with diverse biological activities. Additionally, the compound's stability and solubility properties make it suitable for use in various formulations and delivery systems.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 2-[ ( benzenesulfonyl ) methyl ] benzoate (CAS No. 2248325 -58 -6) is a multifaceted compound with significant potential in both research and clinical settings. Its anti-inflammatory and anti-cancer properties, combined with favorable pharmacokinetic characteristics, position it as a promising candidate for further development in drug discovery and pharmaceutical research.